Cas no 179811-51-9 (methyl 2-amino-2-(naphthalen-2-yl)acetate hydrochloride)

• Product Name: methyl 2-amino-2-(naphthalen-2-yl)acetate hydrochloride
• CAS No: 179811-51-9
• MF: C₁₃H₁₃NO₂?ClH
• MDL: MFCD04115519
• CID: 1369898
• Update Time: 2025-06-08

methyl 2-amino-2-(naphthalen-2-yl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Naphthaleneacetic acid, a-amino-, methyl ester, hydrochloride
• methyl 2-amino-2-(naphthalen-2-yl)acetate hydrochloride

• MDL： MFCD04115519

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-amino-2-(naphthalen-2-yl)acetate hydrochloride

Comprehensive Overview of Methyl 2-Amino-2-(Naphthalen-2-yl)acetate Hydrochloride (CAS No. 179811-51-9)

Methyl 2-amino-2-(naphthalen-2-yl)acetate hydrochloride (CAS No. 179811-51-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its naphthalene backbone and ester-functionalized amino acid derivative, is widely utilized in the synthesis of bioactive molecules. Its unique structure makes it a valuable intermediate in drug discovery, particularly in the development of chiral building blocks and peptide mimetics. Researchers are increasingly exploring its potential in medicinal chemistry due to its ability to modulate biological activity.

The growing interest in methyl 2-amino-2-(naphthalen-2-yl)acetate hydrochloride is reflected in its applications across various scientific domains. For instance, it serves as a key precursor in the synthesis of fluorescent probes and enzyme inhibitors, which are critical tools in biochemical assays. Recent advancements in high-throughput screening have further highlighted its relevance, as scientists seek compounds with enhanced selectivity and potency. Additionally, its role in asymmetric synthesis has made it a subject of study in academic and industrial laboratories alike.

One of the most frequently asked questions about CAS No. 179811-51-9 revolves around its solubility and stability under different conditions. Studies indicate that this compound exhibits moderate solubility in polar solvents such as methanol and dimethyl sulfoxide (DMSO), making it suitable for a wide range of experimental setups. Its stability at room temperature ensures ease of handling, though precautions such as storage in a desiccator are recommended to prevent degradation. These properties align with the increasing demand for stable intermediates in synthetic chemistry.

In the context of green chemistry, methyl 2-amino-2-(naphthalen-2-yl)acetate hydrochloride has been evaluated for its environmental impact. Researchers are exploring sustainable synthesis routes to minimize waste and energy consumption, a trend driven by the global push toward eco-friendly processes. This compound’s compatibility with catalytic methods and microwave-assisted reactions positions it as a candidate for greener pharmaceutical production. Such innovations are critical as the industry shifts toward circular economy principles.

The pharmacological potential of methyl 2-amino-2-(naphthalen-2-yl)acetate hydrochloride extends to its use in central nervous system (CNS) research. Preliminary studies suggest its derivatives may interact with neurotransmitter systems, sparking interest in its application for neurological disorders. This aligns with the broader search for novel therapeutics targeting conditions like Alzheimer’s and Parkinson’s diseases. However, further in vivo and in vitro studies are necessary to validate these findings.

From a commercial perspective, the demand for CAS No. 179811-51-9 is influenced by its versatility in custom synthesis and contract manufacturing. Suppliers often highlight its high purity (>98%) and compliance with Good Manufacturing Practices (GMP), ensuring its suitability for large-scale production. The compound’s patent landscape is also a topic of interest, as companies seek to develop proprietary formulations leveraging its structural features.

In summary, methyl 2-amino-2-(naphthalen-2-yl)acetate hydrochloride (CAS No. 179811-51-9) represents a multifaceted compound with applications spanning drug discovery, material science, and sustainable chemistry. Its role as a chiral synthon and its potential in biomedical research underscore its importance in modern science. As innovation continues, this compound is poised to remain a focal point in both academic and industrial research endeavors.